Cas no 898762-27-1 ((4-chloro-2-fluorophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone)

• Product Name: (4-chloro-2-fluorophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• CAS No: 898762-27-1
• MF: C₁₉H₂₀ClFN₂O
• MW: 346.826307296753
• MDL: MFCD03842838
• CID: 1946561
• PubChem ID: 24725498
• Update Time: 2025-05-24

(4-chloro-2-fluorophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (4-chloro-2-fluorophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• 4-CHLORO-2-FLUORO-2'-(4-METHYLPIPERAZIN-1-YLMETHYL)BENZOPHENONE
• CTK5G4439
• AG-H-64370
• KB-190449
• 4-chloro-2-fluoro-2'-(4-methylpiperazinomethyl) benzophenone
• (4-Chloro-2-fluorophenyl){2-[(4-methyl-1-piperazinyl)methyl]phenyl}methanone
• AKOS016021178
• MFCD03842838
• (4-Chloro-2-fluorophenyl){2-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• 898762-27-1
• 4-chloro-2-fluoro-2'-(4-methylpiperazinomethyl)benzophenone
• DTXSID80643893

• MDL： MFCD03842838
• Inchi： 1S/C19H20ClFN2O/c1-22-8-10-23(11-9-22)13-14-4-2-3-5-16(14)19(24)17-7-6-15(20)12-18(17)21/h2-7,12H,8-11,13H2,1H3
• InChI Key： RLVSCAYNECOQSB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(C1=CC=CC=C1CN1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 346.12500
• Monoisotopic Mass: 346.1248191Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 3.33330

Additional information on (4-chloro-2-fluorophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone

Compound CAS No. 898762-27-1: (4-chloro-2-fluorophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone

The compound CAS No. 898762-27-1, also known as (4-chloro-2-fluorophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of aromatic ketones and features a unique combination of substituents that contribute to its distinctive properties. The molecule consists of a 4-chloro-2-fluorophenyl group and a [2-(4-methylpiperazin-1-yl)methyl]phenyl group, connected by a methanone functional group. This structure makes it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of aromatic ketones in drug design, particularly due to their ability to modulate biological activities through strategic substitution patterns. The presence of chlorine and fluorine atoms in the 4-chloro-2-fluorophenyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its reactivity in certain reactions. Additionally, the 4-methylpiperazine ring in the second aromatic group provides a rigid structure with potential hydrogen bonding capabilities, making it a valuable component in medicinal chemistry.

One of the most promising applications of this compound lies in its potential as a building block for drug development. Researchers have explored its role in creating bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. For instance, recent findings suggest that derivatives of this compound may exhibit antiproliferative activity against cancer cells, potentially offering new avenues for anticancer therapy.

The synthesis of CAS No. 898762-27-1 involves a multi-step process that combines principles from organic chemistry, such as Friedel-Crafts acylation and nucleophilic substitution reactions. The use of advanced catalysts and reaction conditions has enabled chemists to achieve high yields and purity levels, ensuring the compound's reliability for further studies and applications.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents like dichloromethane and ethyl acetate. These characteristics make it suitable for use in various chemical processes, including chromatography and crystallography studies.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of this compound. Quantum mechanical calculations reveal that the methanone group acts as an electron-withdrawing unit, polarizing the molecule and enhancing its electrophilic character. This property is particularly advantageous in reactions involving nucleophilic attack, such as those encountered in peptide bond formation or other condensation reactions.

The integration of this compound into medicinal chemistry pipelines has been facilitated by its modular structure, allowing for easy substitution at various positions to explore different biological activities. For example, substituting the chlorine atom with other halogens or electron-donating groups could lead to derivatives with enhanced pharmacokinetic profiles or improved bioavailability.

In conclusion, CAS No. 898762-27-1, or (4-chloro-2-fluorophenyl)-[2-(4-methylpiperazin-1-yli)methyl]phenylmethanone, stands out as a versatile and intriguing molecule with diverse applications across chemistry and pharmacology. Its unique structural features, combined with recent research findings, position it as a valuable asset for future scientific endeavors.